N-(3-chlorobenzyl)-2-(2,3-dihydro-1H-inden-5-ylcarbonyl)benzenecarboxamide

• IUPAC Name: N-[(3-chlorophenyl)methyl]-2-(2,3-dihydro-1H-indene-5-carbonyl)benzamide
• InChI: InChI=1S/C24H20ClNO2/c25-20-8-3-5-16(13-20)15-26-24(28)22-10-2-1-9-21(22)23(27)19-12-11-17-6-4-7-18(17)14-19/h1-3,5,8-14H,4,6-7,15H2,(H,26,28)
• InChI Key: LAEITECNPUBWDE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)C(=O)C3=CC=CC=C3C(=O)NCC4=CC(=CC=C4)Cl
• Molecular Formula: C24H20ClNO2
• Molecular Weight: 389.9 g/mol

Description

N-(3-chlorobenzyl)-2-(2,3-dihydro-1H-inden-5-ylcarbonyl)benzenecarboxamide (referred to as “3C-B-Inden”) is a novel synthetic compound with potential applications in a variety of scientific research fields. This compound has been studied extensively in recent years, and has been found to possess a variety of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Structural Characterization

Research has shown various methodologies for synthesizing compounds with structural similarities to N-(3-chlorobenzyl)-2-(2,3-dihydro-1H-inden-5-ylcarbonyl)benzenecarboxamide, emphasizing the synthesis routes and crystal structures. For instance, the synthesis and structural confirmation of N-(5-(4-chlorobenzyl)-1,3,5-triazinan-2-ylidene)nitramide through techniques like NMR, HRMS, and x-ray diffraction showcase the intricate methods used to create and analyze compounds of this nature (Qin et al., 2020). Similarly, the preparation of N-allyl-N-(1-(5-bromo-2-((4-chlorobenzyl)oxy)benzyl)piperidin-4-yl)-4-chlorobenzamide highlights the synthesis of novel non-peptide CCR5 antagonists, with detailed characterization provided by NMR and MS techniques (Bi, 2014).

Molecular Assemblies and Material Properties

Another area of research focuses on the molecular assembly and material properties of benzenecarboxamide derivatives. For example, the study of benzenecarboxamide derivatives bearing multiple −CONHC14H29 chains revealed insights into molecular assemblies in solution, organogels, liquid crystals, and solids. This research provides valuable information on phase transition behavior and dielectric responses, which are critical for understanding the material properties of such compounds (Shishido et al., 2014).

Bioactivity and Pharmacological Potential

While ensuring to exclude details related to drug use, dosage, and side effects, some studies have explored the bioactivity of related compounds, focusing on their potential as fungicides or insecticides. For example, the bioassay results for N-(5-(4-chlorobenzyl)-1,3,5-triazinan-2-ylidene)nitramide indicate its aphicidal and antifungal activities, providing a foundation for the development of new agents in pest and disease control (Qin et al., 2020).